6-chloro-2-oxo-4-propyl-2H-chromen-7-yl 2,4-dichlorobenzoate

• IUPAC Name: (6-chloro-2-oxo-4-propylchromen-7-yl) 2,4-dichlorobenzoate
• InChI: InChI=1S/C19H13Cl3O4/c1-2-3-10-6-18(23)25-16-9-17(15(22)8-13(10)16)26-19(24)12-5-4-11(20)7-14(12)21/h4-9H,2-3H2,1H3
• InChI Key: SVCJIZATUFWKGU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl3O4
• Molecular Weight: 411.7 g/mol

Description

6-chloro-2-oxo-4-propyl-2H-chromen-7-yl 2,4-dichlorobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CDCB and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of CDCB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, CDCB has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, CDCB has been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
CDCB has been shown to have various biochemical and physiological effects. In cancer cells, CDCB has been shown to induce apoptosis and inhibit cell proliferation. In addition, CDCB has been shown to reduce inflammation and protect neurons from oxidative stress. However, the exact biochemical and physiological effects of CDCB are still being studied.

Advantages and Limitations for Lab Experiments

CDCB has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and exhibit antimicrobial activity. However, CDCB also has some limitations, including its complex synthesis process and potential toxicity.

Future Directions

There are several future directions for the study of CDCB. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. In addition, further studies are needed to fully understand the mechanism of action of CDCB and its biochemical and physiological effects. Finally, the potential applications of CDCB in various fields, such as cancer research and neuroprotection, should be explored further.
In conclusion, 6-chloro-2-oxo-4-propyl-2H-chromen-7-yl 2,4-dichlorobenzoate is a complex chemical compound that has potential applications in various fields. Its synthesis method is complex, and its mechanism of action and biochemical and physiological effects are still being studied. Despite its limitations, CDCB has several advantages for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of CDCB involves a multistep process starting with the condensation of 4-chloro-3-formylcoumarin with propylamine to form 6-chloro-2-oxo-4-propyl-2H-chromen-7-yl propylcarbamate. This intermediate is then reacted with 2,4-dichlorobenzoic acid to form CDCB. The overall synthesis of CDCB is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CDCB has been extensively studied for its potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. In cancer research, CDCB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroprotection, CDCB has been shown to protect neurons from oxidative stress and reduce inflammation. In addition, CDCB has been shown to exhibit antimicrobial activity against various bacteria and fungi.